5-(2,5-Dimethylphenyl)oxazole-2-carbonitrile

• IUPAC Name: 5-(2,5-dimethylphenyl)-1,3-oxazole-2-carbonitrile
• InChI: InChI=1S/C12H10N2O/c1-8-3-4-9(2)10(5-8)11-7-14-12(6-13)15-11/h3-5,7H,1-2H3
• InChI Key: JFHAQODCMSSZLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CN=C(O2)C#N
• Molecular Formula: C12H10N2O
• Molecular Weight: 198.22 g/mol

Description

Synthesis Analysis

The synthesis of 5-(2,5-Dimethylphenyl)oxazole-2-carbonitrile involves various transformations, including the Curtius rearrangement. The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds.

Molecular Structure Analysis

The molecular formula of 5-(2,5-Dimethylphenyl)oxazole-2-carbonitrile is C12H10N2O3, and its molecular weight is 230.22 g/mol.

Chemical Reactions Analysis

Successive transformations of 5-(2,5-dimethylphenyl)-1,2-oxazole-3-carbonitrile, including Curtius rearrangement, led to the formation of 5-(2,5-dimethylphenyl)-1,2-oxazol-3-amine. Sulfonamides and urea derivative containing 5-(2,5-dimethylphenyl)isoxazole fragments were synthesized.

Scientific Research Applications

Synthesis and Chemical Transformations

• Functionally Substituted Isoxazoles : Research has shown the synthesis of sulfonamides and urea derivatives containing 5-(2,5-dimethylphenyl)isoxazole fragments through successive transformations of 5-(2,5-dimethylphenyl)-1,2-oxazole-3-carbonitrile, indicating its utility in creating structurally diverse molecules (Potkin, Petkevich, & Zalesskaya, 2009).
• Oxadiazoles Synthesis : Another study elaborated on converting 5-(2,5-Dimethylphenyl)-1,2-oxazole-3-carbonitrile to its amide oxime and further into 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles, showcasing its role in synthesizing oxadiazole derivatives (Potkin, Petkevich, & Kurman, 2009).

Anticancer Activity

• Anticancer Evaluation : A significant study demonstrated the synthesis and characterization of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles, revealing potent anticancer activities against various cancer cell lines, suggesting its potential as a framework for developing new anticancer drugs (Kachaeva, Pilyo, Zhirnov, & Brovarets, 2018).

Photocatalysis and Chemical Reactions

• Copper(II)-Mediated Synthesis : Research involving the direct synthesis of 5-aryloxazole-4-carbonitrile from acetophenone using potassium ferricyanide highlights innovative methodologies for constructing oxazole derivatives through a radical coupling mechanism (Xu et al., 2017).

Fluorescent Molecular Probes

• Solvatochromic Dyes : A study on 2,5-Diphenyloxazoles, which include derivatives of 5-(2,5-Dimethylphenyl)oxazole-2-carbonitrile, revealed their application as fluorescent solvatochromic dyes. These compounds exhibit strong solvent-dependent fluorescence, useful for developing ultrasensitive fluorescent molecular probes for biological research (Diwu et al., 1997).

Mechanism of Action

While the specific mechanism of action for 5-(2,5-Dimethylphenyl)oxazole-2-carbonitrile is not mentioned in the search results, some oxazole derivatives have been assessed as transthyretin (TTR) amyloid fibril inhibitors.